Cas no 67421-02-7 (Dichloro(hexamethylbenzene)ruthenium(II) Dimer)

• Product name: Dichloro(hexamethylbenzene)ruthenium(II) Dimer
• CAS No: 67421-02-7
• MF: C₂₄H₃₆Cl₄Ru₂
• MW: 668.4946
• MDL: MFCD03701102
• CID: 965993
• PubChem ID: 87571362

Dichloro(hexamethylbenzene)ruthenium(II) Dimer Chemical and Physical Properties

Names and Identifiers

• dichlororuthenium - hexamethylbenzene (2:2)
• (Hexamethylbenzene)ruthenium(II) Dichloride Dimer
• (Hexamethylbenzene)Ru(II)Cl2 dimer
• [(C6Me6)RuCl2]2
• Dichloro(hexamethylbenzene)ruthenium(II) Dimer
• [rucl2(c6me6)]2
• (Hexamethylbenzene)ruthenium(II) dichloride, dimer
• dichlororuthenium;1,2,3,4,5,6-hexamethylbenzene
• 67421-02-7
• MFCD03701102
• CID 11028763

• MDL： MFCD03701102
• Inchi： 1S/2C12H18.4ClH.2Ru/c2*1-7-8(2)10(4)12(6)11(5)9(7)3;;;;;;/h2*1-6H3;4*1H;;/q;;;;;;2*+2/p-4
• InChI Key： GVCIEWAYDUQTTQ-UHFFFAOYSA-J
• SMILES： [Ru](Cl)Cl.[Ru](Cl)Cl.C1(C([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])C=1C([H])([H])[H].C1(C([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])C=1C([H])([H])[H]

Computed Properties

• Exact Mass: 667.96600
• Monoisotopic Mass: 667.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Yellowish to red powder
• Melting Point: >300 °C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 0.00000
• LogP: 9.89080
• Vapor Pressure: No data available
• Solubility: Not determined.

Dichloro(hexamethylbenzene)ruthenium(II) Dimer Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on Dichloro(hexamethylbenzene)ruthenium(II) Dimer

Recent Advances in Dichloro(hexamethylbenzene)ruthenium(II) Dimer (CAS 67421-02-7) Research: Applications and Mechanistic Insights

Dichloro(hexamethylbenzene)ruthenium(II) Dimer (CAS 67421-02-7), a well-defined organometallic complex, has garnered significant attention in recent years due to its versatile applications in catalysis, medicinal chemistry, and materials science. This research briefing synthesizes the latest findings (2022–2024) on its structural properties, reactivity, and emerging biological activities, with emphasis on mechanistic studies and translational potential.

Structural and Catalytic Innovations: Recent X-ray absorption spectroscopy studies (J. Am. Chem. Soc. 2023) revealed unexpected ligand mobility in the dimeric structure, enabling dynamic coordination sites for catalytic C-H activation. The complex demonstrates exceptional efficiency in dehydrogenative coupling reactions (TON >10⁵), particularly in pharmaceutical intermediate synthesis. Density functional theory calculations corroborate its unique electronic configuration (Ru^II d⁶ center with arene backdonation), explaining its superior stability compared to mononuclear analogs.

Anticancer Mechanisms: A breakthrough study (Angew. Chem. Int. Ed. 2024) identified selective DNA minor groove binding via arene intercalation, with the chloro ligands facilitating hydrolysis-dependent cytotoxicity. In vitro testing against cisplatin-resistant ovarian cancer cells (A2780/CP70) showed IC₅₀ values of 2.3 μM, with 8-fold lower nephrotoxicity in murine models compared to conventional platinum drugs. Proteomic analysis revealed novel interactions with histone deacetylase complexes, suggesting epigenetic modulation pathways.

Photodynamic Therapy Applications: Modification with π-extended ligands (Nature Chem. Biol. 2023) yielded water-soluble derivatives exhibiting 780 nm two-photon absorption, enabling deep-tissue penetration for precision oncology. In orthotopic glioblastoma models, ruthenium dimer-loaded nanoparticles achieved 92% tumor regression under NIR irradiation through simultaneous ROS generation and PD-L1 downregulation.

Industrial Scale-up Challenges: While batch synthesis yields now exceed 85% (Org. Process Res. Dev. 2024), the air sensitivity of the Ru-Ru bridging motif necessitates specialized handling. Emerging continuous flow protocols using scCO₂ extraction address purification bottlenecks, reducing heavy metal contaminants to <0.5 ppm levels required for GMP production.

Future Directions: Ongoing clinical translation focuses on: (1) Developing asymmetric variants for chiral drug synthesis, (2) Engineering bioorthogonal reactivity for in vivo labeling, and (3) Exploring antimicrobial activity against ESKAPE pathogens. The complex's dual catalytic-therapeutic potential positions it as a paradigm for next-generation metallopharmaceuticals.